4-benzoyl-1-benzyl-3-methyl-3,4-dihydro-2(1H)-quinoxalinone
Overview
Description
4-benzoyl-1-benzyl-3-methyl-3,4-dihydro-2(1H)-quinoxalinone, also known as BBMQ, is an organic compound with a wide range of applications in the field of medicinal chemistry. BBMQ is an important synthetic intermediate used in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and dyes. It has also been used in the synthesis of biologically active compounds, such as antimicrobial agents and enzyme inhibitors. BBMQ is a versatile and commercially available building block, and is used in a variety of synthetic pathways.
Mechanism of Action
The mechanism of action of 4-benzoyl-1-benzyl-3-methyl-3,4-dihydro-2(1H)-quinoxalinone is not fully understood. However, it is believed that 4-benzoyl-1-benzyl-3-methyl-3,4-dihydro-2(1H)-quinoxalinone acts as an inhibitor of the enzyme cyclooxygenase (COX), which is involved in the synthesis of prostaglandins. Inhibition of COX activity results in the inhibition of prostaglandin synthesis, which can lead to a variety of physiological effects.
Biochemical and Physiological Effects
4-benzoyl-1-benzyl-3-methyl-3,4-dihydro-2(1H)-quinoxalinone has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that 4-benzoyl-1-benzyl-3-methyl-3,4-dihydro-2(1H)-quinoxalinone is an effective inhibitor of the enzyme cyclooxygenase (COX). Inhibition of COX activity results in the inhibition of prostaglandin synthesis, which can lead to a variety of physiological effects, such as anti-inflammatory, analgesic, and antipyretic effects. In addition, 4-benzoyl-1-benzyl-3-methyl-3,4-dihydro-2(1H)-quinoxalinone has been shown to have anti-cancer and anti-tumor effects in animal models.
Advantages and Limitations for Lab Experiments
4-benzoyl-1-benzyl-3-methyl-3,4-dihydro-2(1H)-quinoxalinone is a versatile and commercially available building block, and is used in a variety of synthetic pathways. It is easy to obtain, and can be synthesized in a relatively short period of time. However, it should be noted that 4-benzoyl-1-benzyl-3-methyl-3,4-dihydro-2(1H)-quinoxalinone is a toxic compound and should be handled with caution. In addition, it is important to ensure that the reaction conditions are carefully monitored, as 4-benzoyl-1-benzyl-3-methyl-3,4-dihydro-2(1H)-quinoxalinone is sensitive to light and air.
Future Directions
4-benzoyl-1-benzyl-3-methyl-3,4-dihydro-2(1H)-quinoxalinone has a wide range of potential applications in the field of medicinal chemistry, and further research is needed to fully understand its mechanism of action and potential therapeutic effects. Potential future directions for research include:
• Investigating the potential therapeutic effects of 4-benzoyl-1-benzyl-3-methyl-3,4-dihydro-2(1H)-quinoxalinone in various disease models
• Investigating the mechanism of action of 4-benzoyl-1-benzyl-3-methyl-3,4-dihydro-2(1H)-quinoxalinone in different biological systems
• Investigating the potential synergistic effects of 4-benzoyl-1-benzyl-3-methyl-3,4-dihydro-2(1H)-quinoxalinone with other compounds
• Investigating the potential for 4-benzoyl-1-benzyl-3-methyl-3,4-dihydro-2(1H)-quinoxalinone to be used as a prodrug
• Investigating the potential for 4-benzoyl-1-benzyl-3-methyl-3,4-dihydro-2(1H)-quinoxalinone to be used as a scaffold for the synthesis of novel compounds
• Investigating the potential for 4-benzoyl-1-benzyl-3-methyl-3,4-dihydro-2(1H)-quinoxalinone to be used as a drug delivery system
• Investigating the potential for 4-benzoyl-1-benzyl-3-methyl-3,4-dihydro-2(1H)-quinoxalinone to be used as a drug targeting agent
• Investigating the potential for 4-benzoyl-1-benzyl-3-methyl-3,4-dihydro-2(1H)-quinoxalinone to be used as an imaging agent
Scientific Research Applications
4-benzoyl-1-benzyl-3-methyl-3,4-dihydro-2(1H)-quinoxalinone is used in a variety of scientific research applications, including the synthesis of biologically active compounds and the study of drug-receptor interactions. 4-benzoyl-1-benzyl-3-methyl-3,4-dihydro-2(1H)-quinoxalinone is used as a building block for the synthesis of novel compounds with potential therapeutic activity. It has also been used in the synthesis of enzyme inhibitors and antimicrobial agents. 4-benzoyl-1-benzyl-3-methyl-3,4-dihydro-2(1H)-quinoxalinone has also been used to study the structure-activity relationships of various compounds, as well as the mechanism of action of drugs.
properties
IUPAC Name |
4-benzoyl-1-benzyl-3-methyl-3H-quinoxalin-2-one |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H20N2O2/c1-17-22(26)24(16-18-10-4-2-5-11-18)20-14-8-9-15-21(20)25(17)23(27)19-12-6-3-7-13-19/h2-15,17H,16H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CTPWRAXATNYHQB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1C(=O)N(C2=CC=CC=C2N1C(=O)C3=CC=CC=C3)CC4=CC=CC=C4 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H20N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
356.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-benzoyl-1-benzyl-3-methyl-3,4-dihydro-2(1H)-quinoxalinone | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![[(Z)-[1-[(3-Chlorophenyl)methyl]-2-oxoindol-3-ylidene]amino] 2,2-dichloroacetate](/img/structure/B3035238.png)
![[(Z)-[1-[(3-chlorophenyl)methyl]-2-oxoindol-3-ylidene]amino] 3-methylbutanoate](/img/structure/B3035241.png)
![2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-N-(4-methylphenyl)acetamide](/img/structure/B3035247.png)
![1-(6-Bromoimidazo[1,2-a]pyridin-3-yl)ethanone](/img/structure/B3035250.png)
![2,2-dimethyl-2,3-dihydro[1,3]thiazolo[2,3-a]isoindol-5(9bH)-one](/img/structure/B3035252.png)
![4-(4-Bromophenyl)-2-[(4-chlorophenyl)sulfanyl]-4-oxobutanoic acid](/img/structure/B3035253.png)
![2-[(4-chlorophenyl)sulfanyl]-N-(4-ethylphenyl)acetamide](/img/structure/B3035254.png)
![[4-[(E)-3-(4-bromophenyl)-3-oxoprop-1-enyl]phenyl] 2-chlorobenzoate](/img/structure/B3035255.png)
![6-chloro-9H-pyrido[3,4-b]indole](/img/structure/B3035256.png)
![((3aR,4R,6R,6aR)-6-(2,6-diamino-9H-purin-9-yl)-2,2-dimethyltetrahydrofuro[3,4-d][1,3]dioxol-4-yl)methanol](/img/structure/B3035257.png)
![1-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-4-piperidinyl 4-methoxybenzenecarboxylate](/img/structure/B3035258.png)
![5-[(4-chlorophenyl)sulfinyl]-N-methyl-1,2,3-thiadiazole-4-carboxamide](/img/structure/B3035261.png)